Cas no 2877702-02-6 (2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine)

• Product Name: 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine
• CAS No: 2877702-02-6
• MF: C₁₄H₁₈F₂N₄O
• MW: 296.315729618073
• CID: 5330945
• Update Time: 2025-10-30

2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (4,4-Difluoro-1-piperidinyl)[1-(2-pyrimidinyl)-3-pyrrolidinyl]methanone
• 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine

• Inchi： 1S/C14H18F2N4O/c15-14(16)3-8-19(9-4-14)12(21)11-2-7-20(10-11)13-17-5-1-6-18-13/h1,5-6,11H,2-4,7-10H2
• InChI Key： PWHKLSMSGVZWTG-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2=NC=CC=N2)C1)=O

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.4±55.0 °C(Predicted)
• pka: 3.86±0.33(Predicted)

Additional information on 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine

Introduction to 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine (CAS No. 2877702-02-6)

2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine (CAS No. 2877702-02-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a difluoropiperidine moiety and a pyrrolidine ring, contribute to its distinct pharmacological profile.

The chemical structure of 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine is characterized by a central pyrimidine core linked to a pyrrolidine ring through a carbonyl group. The difluoropiperidine moiety adds further complexity and functionality to the molecule. This combination of structural elements provides a robust scaffold for exploring various biological activities and potential drug development applications.

Recent studies have highlighted the potential of 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

In addition to its anti-inflammatory properties, 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of several viral strains, including influenza and herpes viruses. The mechanism of action appears to involve interference with viral entry and replication processes, making it a promising candidate for further development as an antiviral agent.

The pharmacokinetic properties of 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine have also been studied in detail. In animal models, this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties suggest that 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine could be administered orally with minimal dosing frequency.

Toxicity studies have indicated that 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine has a favorable safety profile at therapeutic doses. In both in vitro and in vivo models, no significant toxicity was observed at concentrations relevant to therapeutic use. This low toxicity profile is crucial for ensuring patient safety during clinical trials and subsequent therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions. Phase II trials are planned to further assess its therapeutic potential in larger patient populations.

In conclusion, 2-3-(4,4-difluoropiperidine-1-carbonyl)pyrrolidin-1-ylpyrimidine (CAS No. 2877702-02-6) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.